Cas no 50502-78-8 (1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-8-hydroxy-)

• Product Name: 1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-8-hydroxy-
• CAS No: 50502-78-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD22416227
• CID: 5228658
• PubChem ID: 59403478
• Update Time: 2025-09-22

1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-8-hydroxy-

• MDL： MFCD22416227
• Inchi： 1S/C9H9NO3/c11-6-1-2-7-8(5-6)13-4-3-10-9(7)12/h1-2,5,11H,3-4H2,(H,10,12)
• InChI Key： UPEPOORKWSYULD-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC=C2C(=O)NCC1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines